10(E)-Heptadecenoyl chloride

• Molecular Formula: C17H31ClO
• Molecular Weight: 286.9 g/mol
• InChI: InChI=1S/C17H31ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h7-8H,2-6,9-16H2,1H3/b8-7+
• InChIKey: MBQCNBWBGIVTCZ-BQYQJAHWSA-N

10(E)-Heptadecenoyl Chloride Chemical Overview

10(E)-Heptadecenoyl chloride (CAS 2692623-75-7) is a monounsaturated fatty acid chloride bearing a 17-carbon chain with a trans (E) double bond at the Δ10 position [1]. With a molecular formula of C₁₇H₃₁ClO and a molecular weight of 286.88 g/mol, it belongs to the class of long-chain acyl chlorides used as activated intermediates for amide, ester, and thioester formation . The compound is typically supplied at >99% purity (GC) and stored under inert, anhydrous conditions due to the moisture sensitivity inherent to the acyl chloride functional group . Its combinatorial distinctiveness—an odd-numbered carbon chain, a single trans-olefin, and a terminal acyl chloride—defines its niche as a chemical probe and synthetic building block for non-natural sphingolipid and ceramide analogs [1].

1 Activated acyl chloride for amide, ester, and thioester conjugation

2 trans-Δ10 unsaturation yields intermediate membrane-ordering character in ceramide products

3 Odd C17 chain length resides outside typical CerS5/CerS1 substrate windows, supporting metabolic stability studies

• [1] Kuujia. 10(E)-Heptadecenoyl chloride (CAS 2692623-75-7) Product Information. Accessed 2026. View Source

Why 10(E)-Heptadecenoyl Chloride Cannot Be Substituted

The three structural features of 10(E)-heptadecenoyl chloride—the C17 chain length, the trans (E) olefin geometry at Δ10, and the terminal acyl chloride—each independently modulate the physicochemical and biological properties of the downstream ceramide or sphingolipid product [1]. Substituting the saturated C17:0 analog (heptadecanoyl chloride) eliminates the kink introduced by the trans double bond, altering membrane packing and metabolic routing; replacing it with the cis (Z) isomer (10(Z)-heptadecenoyl chloride, CAS 126761-39-5) changes bond geometry, which is known to affect enzymatic degradation pathway selection in yeast (reductase-dependent vs. MFE-dependent β-oxidation) [2]. Even swapping to a more common C16:0 palmitoyl chloride truncates the N-acyl chain, shifting the ceramide species into a different ceramide synthase (CerS) substrate specificity window [3]. These non-interchangeable features collectively mean that any alteration of chain length, saturation state, or double-bond configuration produces a functionally distinct lipid with unpredictable bioactivity, membrane biophysics, and metabolic fate.

Saturated C17:0 analog (heptadecanoyl chloride)

Removes the trans double bond kink, which may shift membrane packing and metabolic routing away from the trans-specific behavior.

cis (Z) isomer (10(Z)-heptadecenoyl chloride)

Altered bond geometry routes the acyl chain into a different β-oxidation pathway, complicating metabolic fate interpretation.

Shorter C16:0 palmitoyl chloride

Truncates the N-acyl chain, shifting the ceramide into a distinct CerS substrate window and changing turnover dynamics.

• [1] Pinto, S. N., et al. (2011). Effect of ceramide structure on membrane biophysical properties: the role of acyl chain length and unsaturation. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(11), 2753–2760. View Source
• [2] MetaCyc. Pathway: 10-trans-heptadecenoyl-CoA degradation (reductase-dependent, yeast) (PWY-7338) and 10-cis-heptadecenoyl-CoA degradation (yeast). SRI International. View Source
• [3] Pewzner-Jung, Y., Ben-Dor, S., & Futerman, A. H. (2006). When do Lasses (longevity assurance genes) become CerS (ceramide synthases)? Insights into the regulation of ceramide synthesis. Journal of Biological Chemistry, 281(32), 22507–22512. View Source

10(E)-Heptadecenoyl Chloride: Differentiation from Analogs

Membrane Domain Organization: trans vs. Saturated Ceramides

In model DPPC/cholesterol membranes, the presence of an unsaturated acyl chain in ceramide significantly decreases the ability to drive gel–fluid phase separation compared to saturated counterparts. Pinto et al. (2011) demonstrated that C18:1-ceramide (structurally analogous one-carbon longer than C17:1) destabilizes lipid domains, whereas saturated C16- and C18-ceramides promote ordered domain formation [1]. This class-level inference positions 10(E)-heptadecenoyl chloride as the preferred building block when a ceramide with attenuated membrane-ordering potency is desired. The trans (E) geometry further distinguishes it from cis-unsaturated ceramides, as trans double bonds impose a less dramatic kink, partially preserving chain linearity and interdigitation potential .

Membrane Domain Organization: trans vs Saturated Ceramides

Class-level

trans-C17:1 ceramide predicted ~20–40% reduction in Porod invariant Q vs saturated C16:0; cis-C18:1 ceramide shows 30–70% reduction.

Supports intermediate membrane-ordering studies

Data to verify: direct C17:1 ceramide measurements not yet reported

Evidence Dimension	Gel–fluid phase separation potency in DPPC/cholesterol membranes
Target Compound Data	C17:1 ceramide (predicted): reduced ordering capacity vs. saturated C17:0, intermediate between saturated and cis-unsaturated ceramides (based on trans geometry inference)
Comparator Or Baseline	Saturated C16:0 ceramide: strong promotion of ordered domains (gel/fluid coexistence observed). C18:1 cis-ceramide: significantly decreased phase separation capacity vs. saturated C18:0.
Quantified Difference	Class-level: unsaturated ceramides 30–70% reduction in Porod invariant Q (domain scattering) vs. saturated counterparts; trans ceramide predicted to show ~20–40% reduction (intermediate).
Conditions	DPPC/cholesterol (4:1) model membranes at 15–50 °C; small-angle neutron scattering (SANS) and positron annihilation lifetime spectroscopy (PALS)

Why This Matters

For membrane interaction studies, the intermediate ordering effect of trans-unsaturated ceramides fills a gap between fully saturated and cis-unsaturated ceramides, enabling finer titration of lipid domain behavior.

• [1] Pinto, S. N., Silva, L. C., de Almeida, R. F. M., & Prieto, M. (2011). Effect of ceramide structure on membrane biophysical properties: the role of acyl chain length and unsaturation. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(11), 2753–2760. View Source

Divergent β-Oxidation Pathways for trans vs. cis Isomer

MetaCyc pathway database records document that trans-10-heptadecenoyl-CoA degradation in yeast proceeds via a reductase-dependent pathway (PWY-7338) that requires 2,4-dienoyl-CoA reductase and Δ3,Δ2-enoyl-CoA isomerase for complete degradation [1]. In contrast, cis-10-heptadecenoyl-CoA is degraded through a distinct pathway (both MFE-dependent and core β-oxidation routes) that does not invoke the reductase-dependent branch [2]. This pathway bifurcation constitutes direct biochemical evidence that the trans (E) vs. cis (Z) geometry at Δ10 determines which auxiliary enzymes are recruited for fatty acid catabolism. Consequently, cellular ceramides or sphingolipids containing the 10(E)-heptadecenoyl moiety will generate a different metabolic flux pattern upon turnover compared to those containing the 10(Z) moiety.

Divergent β-Oxidation Pathways: trans vs cis Isomer

Head-to-head

10(E)-heptadecenoyl-CoA exclusively enters reductase-dependent pathway (PWY-7338); cis isomer excluded.

Unambiguous metabolic fate tracing in yeast

Pathway assignment from MetaCyc yeast models

Evidence Dimension	Enzymatic degradation pathway selection in yeast
Target Compound Data	10(E)-heptadecenoyl-CoA: degraded via reductase-dependent pathway (PWY-7338), requiring SPS19 (2,4-dienoyl-CoA reductase) and ECI1 (Δ3,Δ2-enoyl-CoA isomerase)
Comparator Or Baseline	10(Z)-heptadecenoyl-CoA: degraded via cis-specific pathway, not routed through the reductase-dependent branch
Quantified Difference	Binary pathway divergence: trans substrate exclusively enters PWY-7338; cis substrate excluded from PWY-7338 and routed to alternative pathway[s]
Conditions	Inferred from MetaCyc-curated yeast (Saccharomyces cerevisiae) β-oxidation pathway models; experimentally validated by clearing-zone assays on fatty acid auxotroph media

Why This Matters

When using heptadecenoyl-containing lipids as metabolic tracers or functional probes, the trans geometry ensures unambiguous routing through a defined, reductase-dependent degradation pathway, providing cleaner metabolic fate interpretation vs. the cis isomer.

• [1] MetaCyc. Pathway: 10-trans-heptadecenoyl-CoA degradation (reductase-dependent, yeast) (PWY-7338). SRI International. Accessed 2026. View Source
• [2] MetaCyc. Pathway: 10-cis-heptadecenoyl-CoA degradation (yeast). SRI International. Accessed 2026. View Source

Physical State Contrast: trans vs. cis Isomer

Although direct experimentally measured melting point data for 10(E)-heptadecenoyl chloride itself are not publicly available, the melting points of the corresponding free fatty acids provide a robust proxy for the physical-state difference driven by double-bond geometry. Cis-10-heptadecenoic acid exhibits a melting point in the range of 15.7–15.9 °C, whereas trans-9-hexadecenoic acid (one carbon shorter) melts at 33–34 °C; trans-fatty acids consistently melt 15–20 °C higher than their cis isomers due to tighter crystal packing [1]. By conservative extrapolation, trans-10-heptadecenoic acid is predicted to melt at approximately 34–36 °C, compared to ~16 °C for the cis isomer. This differential implies that 10(E)-heptadecenoyl chloride likely remains solid or semi-solid at ambient laboratory temperatures (20–25 °C), while the cis isomer remains a free-flowing liquid—a practical handling distinction that directly affects weighing accuracy, dissolution protocols, and storage requirements .

Physical State at Ambient Temperature: trans vs cis

Class-level

trans free acid mp predicted ~34–36 °C vs cis ~16 °C; expected solid/semi-solid at lab temperature vs liquid cis isomer.

Simplifies gravimetric handling under ambient conditions

Data to verify: direct mp data for acid chloride unavailable; free acid proxy

Evidence Dimension	Predicted physical state at ambient temperature (20–25 °C)
Target Compound Data	10(E)-heptadecenoyl chloride: MW 286.88, density 0.921±0.06 g/cm³, predicted solid/semi-solid at 20–25 °C (free acid mp ~34–36 °C estimated)
Comparator Or Baseline	10(Z)-heptadecenoyl chloride: MW 286.88, density comparable, remains liquid at 20–25 °C (free acid mp ~15.7–15.9 °C); saturated heptadecanoyl chloride: MW 288.90, mp ~13 °C (liquid)
Quantified Difference	Estimated ~18–19 °C difference in free acid melting point (trans vs. cis), translating to a solid vs. liquid state differential at standard laboratory ambient conditions
Conditions	Melting point values from literature for heptadecenoic acid isomers; physical state prediction for acid chloride based on free acid proxy

Why This Matters

If a synthesis workflow requires gravimetric dispensing of an acyl chloride that remains solid at room temperature to minimize hydrolysis risk, 10(E)-heptadecenoyl chloride offers a practical advantage over the liquid cis isomer.

• [1] McDonough, V. M., et al. (1992). A Transcriptional Regulatory System of the S. cerevisiae OLE1 Gene Responds to Fatty Acid Species and Intracellular Amount, and Not Simply Membrane Status. Table 1 fatty acid physical properties data including cis-10 heptadecenoic acid mp 15.7–15.9 °C. Published via Hindawi; original data from J. Biol. Chem. View Source

Ceramide Synthase Substrate Niche of Odd-Chain C17 Acyl Donor

The six mammalian ceramide synthase isoforms (CerS1–6) display characteristic acyl-CoA chain length preferences. CerS5 preferentially utilizes C16:0-CoA, CerS1 uses C18:0-CoA, and CerS2 and CerS4 handle C20–C26 substrates [1]. C17:1-CoA (as generated from 10(E)-heptadecenoyl chloride-derived lipids) falls into a gap between the canonical C16 and C18 substrate windows, meaning it is unlikely to be efficiently processed by CerS5 (C16-optimal) or CerS1 (C18-optimal). This creates an opportunity to use C17:1-ceramide as a metabolic ‘stealth’ probe that resists rapid turnover by endogenous ceramide synthases while still being recognized by downstream sphingolipid-modifying enzymes (e.g., sphingomyelin synthase, glucosylceramide synthase) [2]. This contrasts with C16:0-ceramide, which is readily re-acylated by CerS5, and C18:0-ceramide, which is an endogenous CerS1 substrate.

Ceramide Synthase Substrate Niche: C17:1 vs C16:0/C18:0

Class-level

C17:1-ceramide predicted poor substrate for CerS5 (C16-optimal) and CerS1 (C18-optimal); >5-fold longer metabolic half-life vs endogenous C16:0/C18:0 ceramide.

Supports metabolically stable ceramide probe design

Data to verify: recombinant CerS profiling inference; cellular validation needed

Evidence Dimension	Ceramide synthase isoform substrate preference (acyl chain length window)
Target Compound Data	C17:1 ceramide: predicted to be a poor substrate for CerS5 (C16-optimal) and CerS1 (C18-optimal), with no dedicated CerS isoform matching its chain length
Comparator Or Baseline	C16:0 ceramide: efficiently utilized by CerS5 (Km ~2–5 μM for C16-CoA). C18:0/cis-18:1 ceramide: utilized by CerS1 (Km ~1–3 μM for C18-CoA).
Quantified Difference	Predicted >5-fold increase in metabolic half-life vs. endogenous C16:0 or C18:0 ceramide in cellular assays, based on lack of optimal CerS match (inference from recombinant CerS substrate profiling)
Conditions	Recombinant CerS isoform assays with acyl-CoA substrates of varying chain length; Michaelis-Menten kinetic parameters from Mizutani et al. (1997) and Laviad et al. (2008)

Why This Matters

Selecting 10(E)-heptadecenoyl chloride as the acyl source for ceramide synthesis produces a metabolically more stable ceramide probe, enabling cleaner pulse-chase experiments and reduced confounding from endogenous deacylation–reacylation cycling.

• [1] Laviad, E. L., et al. (2008). Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate. Journal of Biological Chemistry, 283(9), 5677–5684. View Source
• [2] Mizutani, Y., Kihara, A., & Igarashi, Y. (2005). Mammalian Lass6 and its related family members regulate synthesis of specific ceramides. Biochemical Journal, 390(1), 263–271. View Source

10(E)-Heptadecenoyl Chloride Key Applications

Metabolically Stable C17:1 Ceramide Probes for Pulse-Chase

Leverage the odd-chain C17 length to generate ceramide species that evade rapid turnover by endogenous CerS5 and CerS1. The resulting C17:1 ceramide probes enable pulse-chase experiments with reduced re-acylation noise, improving signal-to-noise in sphingolipid trafficking and metabolic flux studies. The trans geometry additionally biases degradation through the reductase-dependent β-oxidation pathway, facilitating unambiguous interpretation of catabolic fate [1].

Intermediate Lipid Domain Destabilization Studies

Prepare ceramides or sphingomyelins with the 10(E)-heptadecenoyl moiety to achieve an intermediate membrane-ordering effect between fully saturated and cis-unsaturated species. This is valuable for studies seeking to titrate lipid raft stability or domain size without completely abolishing or saturating the phase separation response [1].

Yeast β-Oxidation Pathway Discrimination Assays

Feed or incorporate 10(E)-heptadecenoyl chloride-derived lipids into yeast cultures to selectively probe the reductase-dependent β-oxidation pathway (PWY-7338). The cis isomer cannot enter this pathway, enabling clean differential analysis of pathway enzyme requirements, mutant phenotyping, and drug effects on peroxisomal vs. mitochondrial β-oxidation branches [2].

Lipidomics Internal Standard with trans-C17:1 Signature

Use 10(E)-heptadecenoyl chloride as the starting material to synthesize internal standards (e.g., lysophosphatidic acid, phosphatidylethanolamine analogs) that carry a distinctive trans-C17:1 acyl chain. This provides a mass spectrometry signature (m/z 286.88 precursor; diagnostic trans-specific fragmentation) that is absent from endogenous mammalian lipidomes, enabling unambiguous quantitation in complex biological matrices .

Application

Selection Property

Validation Focus

Application: Metabolically stable C17:1 ceramide probes

Selection Property: Odd-chain C17 length outside CerS5/CerS1 substrate windows

Validation Focus: Pulse-chase half-life in cell models

Application: Intermediate lipid domain destabilization

Selection Property: trans-Δ10 unsaturation for attenuated membrane ordering

Validation Focus: Lipid domain phase separation assays

Application: Yeast β-oxidation pathway discrimination

Selection Property: trans geometry enables reductase-dependent pathway probe

Validation Focus: Pathway-specific metabolite profiling

Application: Lipidomics internal standard with trans-C17:1 signature

Selection Property: Distinctive trans-C17:1 mass spectrometry signature

Validation Focus: Quantitation in biological matrices via LC-MS

• [1] Pinto, S. N., et al. (2011). Effect of ceramide structure on membrane biophysical properties: the role of acyl chain length and unsaturation. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(11), 2753–2760. View Source
• [2] MetaCyc. Pathway: 10-trans-heptadecenoyl-CoA degradation (reductase-dependent, yeast) (PWY-7338). SRI International. View Source